1-(3-(4-Chlorophenoxy)phenyl)urea
Overview
Description
“1-(3-(4-Chlorophenoxy)phenyl)urea” is a chemical compound with the formula C13H11ClN2O2 . It has a molecular weight of 262.69 g/mol .
Synthesis Analysis
The synthesis of N-substituted ureas, such as “1-(3-(4-Chlorophenoxy)phenyl)urea”, can be achieved by the nucleophilic addition of amines to potassium isocyanate in water without the use of an organic co-solvent .Molecular Structure Analysis
The molecular structure of “1-(3-(4-Chlorophenoxy)phenyl)urea” is represented by the linear formula C13H11ClN2O2 . The InChI code for this compound is 1S/C13H11ClN2O2/c14-9-4-6-11(7-5-9)18-12-3-1-2-10(8-12)16-13(15)17/h1-8H, (H3,15,16,17) .Scientific Research Applications
Chemical Research
“1-(3-(4-Chlorophenoxy)phenyl)urea” is a chemical compound with the CAS Number: 1956379-24-0 and a molecular weight of 262.7 . It is used in various chemical research due to its unique structure and properties .
Soluble Epoxide Hydrolase (sEH) Inhibitors
This compound has been studied for its potential as a soluble epoxide hydrolase (sEH) inhibitor . The inhibition of sEH can effectively maintain endogenous epoxyeicosatrienoic acids (EETs) levels, resulting in the amelioration of inflammation and pain .
Anti-Inflammatory Efficacy
When subjected to lipopolysaccharide (LPS)-induced acute lung injury (ALI) in studies in mice, this compound manifested promising anti-inflammatory efficacy .
Analgesic Efficacy
The compound’s analgesic efficacy was investigated in a murine pain model of tail-flick reflex . This suggests potential applications in pain management.
Inflammation Research
The compound’s role in inflammation research is significant. Inflammation frequently manifests physiologically as redness, swelling, fever, pain, and even loss of organ function . The compound’s potential in managing these symptoms is being explored.
Structure-Activity Relationship (SAR) Studies
The compound is used in structure-activity relationship (SAR) studies. These studies are crucial in drug discovery and development processes .
Safety and Hazards
properties
IUPAC Name |
[3-(4-chlorophenoxy)phenyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2O2/c14-9-4-6-11(7-5-9)18-12-3-1-2-10(8-12)16-13(15)17/h1-8H,(H3,15,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJMSRPQLZWDARE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=CC=C(C=C2)Cl)NC(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-[8-(4-butylphenyl)-1,6,7-trimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazol ino[1,2-h]purin-3-yl]propanoate](/img/structure/B2549483.png)
![5-Methyl-7-phenyl-2-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2549487.png)
![3-(1-(3'-Methoxy-[1,1'-biphenyl]-4-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione](/img/structure/B2549490.png)
![4-chloro-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide](/img/structure/B2549491.png)
![5-chloro-N-[3-(furan-2-ylmethylcarbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]-2-methylsulfanylpyrimidine-4-carboxamide](/img/structure/B2549499.png)
![methyl 4-({[7-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetyl}amino)benzoate](/img/structure/B2549500.png)